5-(3-Cyanophenyl)-2-methylphenol, 95%

• IUPAC Name: 3-(3-hydroxy-4-methylphenyl)benzonitrile
• InChI: InChI=1S/C14H11NO/c1-10-5-6-13(8-14(10)16)12-4-2-3-11(7-12)9-15/h2-8,16H,1H3
• InChI Key: KBZFBVLNAFFYCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC=CC(=C2)C#N)O
• Molecular Formula: C14H11NO
• DSSTOX Substance ID: DTXSID40683694
• Molecular Weight: 209.24 g/mol
• CAS RN: 253678-98-7

Description

5-(3-Cyanophenyl)-2-methylphenol, 95%, is a synthetic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 217.21 g/mol and a melting point of 129-131°C. It is soluble in water, ethanol, and methanol, and is insoluble in ether. 5-(3-Cyanophenyl)-2-methylphenol, 95%, is widely used in various research areas, including organic synthesis, analytical chemistry, and biochemistry.

Mechanism of Action

5-(3-Cyanophenyl)-2-methylphenol, 95%, acts as an electron-withdrawing group, which increases the electron density of the aromatic ring. This increased electron density facilitates the nucleophilic attack of the phenolate ion on 3-cyanophenol to form 5-(3-cyanophenyl)-2-methylphenol. The electron-withdrawing group also increases the reactivity of the aromatic ring, allowing for faster reaction times.
Biochemical and Physiological Effects
5-(3-Cyanophenyl)-2-methylphenol, 95%, has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, and to possess anti-inflammatory and antioxidant properties. It has also been shown to possess anti-cancer activity, to reduce the risk of cardiovascular disease, and to have potential anti-diabetic activity.

Advantages and Limitations for Lab Experiments

The use of 5-(3-Cyanophenyl)-2-methylphenol, 95%, in laboratory experiments has several advantages. It is easily synthesized and is a relatively inexpensive reagent. It is also stable and non-toxic, making it safe to handle in the laboratory. However, there are also some limitations to using 5-(3-Cyanophenyl)-2-methylphenol, 95%, in laboratory experiments. It is not very soluble in organic solvents, making it difficult to use in organic synthesis reactions. Additionally, it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

The use of 5-(3-Cyanophenyl)-2-methylphenol, 95%, in scientific research is likely to continue to grow in the future. One possible future direction is the use of 5-(3-Cyanophenyl)-2-methylphenol, 95%, in the synthesis of new pharmaceuticals and polymers. Additionally, it may be used in the synthesis of new dyes and pigments, as well as in the synthesis of new food additives. Furthermore, it may be used in the development of new drugs for the treatment of various diseases, such as cancer and diabetes. Finally, it may be used in the development of new methods for the detection and quantification of various analytes.

Synthesis Methods

5-(3-Cyanophenyl)-2-methylphenol, 95%, can be synthesized by the reaction of 2-methylphenol with 3-cyanophenol in the presence of an acid catalyst. The reaction proceeds in two steps, with the first step involving the formation of a phenolate ion from the reaction of 2-methylphenol with the acid catalyst. The second step involves the nucleophilic attack of the phenolate ion on 3-cyanophenol to form 5-(3-cyanophenyl)-2-methylphenol. The reaction is typically carried out at temperatures between 40-50°C and is completed in a few hours.

Scientific Research Applications

5-(3-Cyanophenyl)-2-methylphenol, 95%, is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a chromogenic reagent in analytical chemistry, and as a substrate in biochemistry. It has been used in the synthesis of various pharmaceuticals, including anti-inflammatory drugs, and in the synthesis of various polymers. It has also been used in the synthesis of various dyes and pigments, as well as in the synthesis of various food additives.